Cas no 872880-80-3 (N'-cycloheptyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product Name: N'-cycloheptyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 872880-80-3
• MF: C₂₁H₃₁N₃O₆S
• MW: 453.552344560623
• CID: 5509056
• Update Time: 2025-10-29

N'-cycloheptyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-cycloheptyl-N-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• N'-cycloheptyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

• Inchi： 1S/C21H31N3O6S/c1-29-17-9-11-18(12-10-17)31(27,28)24-13-6-14-30-19(24)15-22-20(25)21(26)23-16-7-4-2-3-5-8-16/h9-12,16,19H,2-8,13-15H2,1H3,(H,22,25)(H,23,26)
• InChI Key： YSDVFVFJVJCRSW-UHFFFAOYSA-N
• SMILES： C(NC1CCCCCC1)(=O)C(NCC1N(S(C2=CC=C(OC)C=C2)(=O)=O)CCCO1)=O

Additional information on N'-cycloheptyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

Professional Introduction to N'-cycloheptyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 872880-80-3)

N'-cycloheptyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. With a CAS number of 872880-80-3, this compound represents a fascinating example of how intricate molecular architectures can be designed to modulate biological pathways. The presence of multiple functional groups, including an amide linkage, an oxazoline ring, and a sulfonyl moiety, makes this molecule a promising candidate for further investigation in drug discovery.

The N'-cycloheptyl substituent at the amine group contributes to the steric and electronic properties of the molecule, potentially influencing its solubility and interaction with biological targets. This feature is particularly important in medicinal chemistry, where the balance between potency and pharmacokinetic properties is crucial for the development of effective therapeutics. The 4-methoxybenzenesulfonyl group, on the other hand, introduces a hydrophobic aromatic ring with a polar sulfonyl group, which can enhance binding affinity to specific enzymes or receptors. This combination of structural elements suggests that N'-cycloheptyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide may exhibit dual functionality, making it a versatile tool for biochemical studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By leveraging molecular docking simulations, scientists can explore the potential interactions between N'-cycloheptyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide and various biological targets. These studies have revealed that the compound may possess inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, preliminary data suggest that it could interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of pain and inflammation.

The oxazoline ring in the molecular structure is another critical feature that warrants further exploration. Oxazoline derivatives have been extensively studied for their potential applications in drug development due to their ability to form stable complexes with biological targets. In particular, the rigid cyclic structure of oxazoline can enhance binding affinity by optimizing the orientation of key functional groups relative to the target site. This structural motif has been successfully incorporated into various lead compounds that are currently undergoing preclinical evaluation for their therapeutic potential.

In addition to its structural complexity, N'-cycloheptyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide exhibits interesting physicochemical properties that make it suitable for pharmaceutical applications. The amide linkage not only contributes to the molecule's solubility but also serves as a handle for further chemical modifications. This flexibility allows researchers to fine-tune the properties of the compound, such as its metabolic stability and bioavailability, through structural optimization.

Current research in medicinal chemistry emphasizes the importance of designing molecules that can selectively target specific disease pathways while minimizing off-target effects. The multifaceted nature of N'-cycloheptyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide aligns well with this paradigm. Its combination of hydrophobic and hydrophilic regions, along with its ability to interact with multiple biological targets, positions it as a promising candidate for further development into a therapeutic agent.

The synthesis of this compound presents an intriguing challenge for organic chemists due to its complex architecture. However, recent advances in synthetic methodologies have made it feasible to construct such molecules with high efficiency and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and automated synthesis platforms have significantly streamlined the process of building intricate molecular frameworks. These advancements not only accelerate drug discovery but also allow for rapid screening of large libraries of compounds to identify novel lead structures.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that can modulate these systems effectively. N'-cycloheptyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide exemplifies this trend by combining multiple structural features that are known to enhance biological activity. Its potential applications in treating inflammatory diseases and other disorders make it a valuable asset in the pharmaceutical researcher's arsenal.

In conclusion, N'-cycloheptyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 872880-80-3) is a highly promising compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse functional groups make it an ideal candidate for further investigation into its biological activities and therapeutic applications. As research continues to uncover new insights into disease mechanisms and drug design principles, compounds like this one will play an increasingly important role in developing innovative treatments for human health.